Cas no 1804187-13-0 (3-(1-Chloro-2-oxopropyl)-4-fluoromandelic acid)

• Product Name: 3-(1-Chloro-2-oxopropyl)-4-fluoromandelic acid
• CAS No: 1804187-13-0
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4940863
• Update Time: 2025-06-24

3-(1-Chloro-2-oxopropyl)-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-4-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c1-5(14)9(12)7-4-6(2-3-8(7)13)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： LSRQALPPJZFLME-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(=CC=C(C(C(=O)O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Additional information on 3-(1-Chloro-2-oxopropyl)-4-fluoromandelic acid

3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid (CAS No. 1804187-13-0): A Comprehensive Overview

The compound 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid, identified by the CAS registry number CAS No. 1804187-13-0, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of mandelic acids, which are derivatives of alpha-hydroxy acids, and it incorporates a fluorine atom and a chlorinated propyl group, making it a unique member of this chemical family. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, opening new avenues for its utilization in fields such as pharmaceuticals, agrochemicals, and materials science.

Mandelic acids are well-known for their versatile properties, including their ability to act as chiral building blocks in organic synthesis. The presence of the fluorine atom at the 4-position of the benzene ring in 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and selectivity in various chemical reactions. Similarly, the chlorinated propyl group attached to the alpha-carbon of the carboxylic acid moiety adds complexity to the molecule's structure, potentially enhancing its stability or bioavailability depending on the application.

Recent studies have focused on the synthesis and characterization of 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid, with particular emphasis on its stereochemistry and optical properties. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the precise molecular structure and conformation of this compound. These studies have revealed that the molecule exhibits a high degree of enantioselectivity, making it an attractive candidate for asymmetric synthesis in drug development.

In terms of applications, 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid has shown promise in the pharmaceutical industry as a potential precursor for bioactive compounds. Its unique structure allows for further functionalization through various chemical transformations, enabling the creation of complex molecules with desired pharmacological properties. For instance, researchers have explored its use as an intermediate in the synthesis of beta-lactam antibiotics, where its chiral center plays a critical role in determining the antibiotic's efficacy.

Beyond pharmaceuticals, this compound has also garnered attention in the field of agrochemicals. Its ability to act as a chiral template in enantioselective reactions makes it valuable for synthesizing pesticides and herbicides with improved selectivity and reduced environmental impact. Recent experiments have demonstrated that derivatives of 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid can effectively inhibit key enzymes involved in plant pathogenesis, offering a novel approach to crop protection.

The environmental impact of 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid has also been a topic of recent research. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is significant for assessing its potential risks to ecosystems and ensuring sustainable practices in its production and application.

In conclusion, 3-(1-Chloro-2-Oxopropyl)-4-Fluoromandelic Acid (CAS No. 1804187-13-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for developing innovative solutions in drug discovery, agrochemicals, and environmental sustainability. As research continues to uncover new properties and applications of this compound, its role in advancing scientific progress is expected to grow significantly.